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Compound of Interest

Compound Name: PI-103 Hydrochloride

Cat. No.: B1591684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a PI-

103 stock solution in Dimethyl Sulfoxide (DMSO). PI-103 is a potent, cell-permeable, ATP-

competitive inhibitor of the phosphatidylinositol 3-kinase (PI3K) family, the mammalian target of

rapamycin (mTOR), and DNA-dependent protein kinase (DNA-PK).[1][2][3][4] Accurate

preparation of stock solutions is critical for ensuring reproducible experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative data for PI-103.
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Property Value References

Molecular Weight 348.36 g/mol [1][5][6][7][8]

CAS Number 371935-74-9 [1][4][8]

Chemical Formula C₁₉H₁₆N₄O₃ [1][4][6][7][8][9]

Solubility in DMSO
≥10 mg/mL (28.71 mM) to 24

mg/mL (68.89 mM)
[1][4][5][7][8]

IC₅₀ Values

p110α: 2-8 nM, p110β: 3-88

nM, p110δ: 3-48 nM, p110γ:

15-150 nM, mTORC1: 20 nM,

mTORC2: 83 nM, DNA-PK: 2-

23 nM

[1][2][5][7][10][11]

Experimental Protocols
Materials

PI-103 powder

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM PI-103 Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration in cell-based assays.
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Pre-weighing Preparation: Before handling PI-103 powder, ensure you are wearing

appropriate PPE. It is recommended to work in a chemical fume hood.

Weighing PI-103: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of PI-103 powder. For example, to prepare 1 mL of a

10 mM stock solution, you will need 3.48 mg of PI-103 (Molecular Weight = 348.36 g/mol ).

Calculation: Mass (mg) = Desired Concentration (mM) * Volume (L) * Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 348.36 g/mol = 3.48 mg

Adding DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the

microcentrifuge tube containing the PI-103 powder. To prepare a 10 mM stock solution with

3.48 mg of PI-103, add 1 mL of DMSO. Note that moisture-absorbing DMSO can reduce

solubility.[5]

Dissolving PI-103: Tightly cap the tube and vortex thoroughly until the PI-103 is completely

dissolved. Gentle warming of the tube to 37°C or sonication in an ultrasonic bath can aid in

dissolution if necessary.[1] Visually inspect the solution to ensure there are no visible

particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[5] Store the aliquots at -20°C or

-80°C for long-term storage. The stock solution is stable for at least 6 months at -20°C and

up to 1 year at -80°C in solvent.[5][7][8]

Diluting to Working Concentrations
For cell-based assays, the 10 mM stock solution will need to be further diluted in cell culture

media to the final desired working concentration (e.g., 0.5 µM, 2 µM).[1] It is crucial to ensure

that the final concentration of DMSO in the cell culture medium is non-toxic to the cells,

typically below 0.1-0.5%.
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Caption: Workflow for preparing PI-103 stock solution.
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Caption: PI-103 inhibits the PI3K/Akt/mTOR pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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